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Compound of Interest

Compound Name: PNU-183792

CAS No.: 282536-25-8

Cat. No.: B10827011

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PNU-183792 is a potent, non-nucleoside inhibitor of herpesvirus DNA polymerases, belonging

to the 4-oxo-dihydroquinoline class of compounds.[1] It has demonstrated significant antiviral

activity against a broad spectrum of human and animal herpesviruses, including human

cytomegalovirus (HCMV), herpes simplex virus (HSV), and varicella-zoster virus (VZV).[1]

Accurate and consistent preparation of PNU-183792 stock solutions is critical for obtaining

reliable and reproducible results in in vitro antiviral and cytotoxicity assays. This application

note provides a detailed protocol for the preparation, storage, and handling of PNU-183792
stock solutions to ensure their stability and efficacy for research purposes.

Quantitative Data Summary
The following table summarizes key quantitative data for PNU-183792, essential for planning

and executing in vitro experiments.
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Parameter Value Source

Molecular Weight User to input from CoA Certificate of Analysis

In Vitro Antiviral Activity (IC₅₀)

    Human Cytomegalovirus

(HCMV)
0.3 - 2.4 µM [1]

    Herpes Simplex Virus (HSV) 3 - 5 µM [1]

    Varicella-Zoster Virus (VZV) 0.1 µM [1]

In Vitro Cytotoxicity (CC₅₀) >100 µM

Recommended Stock Solution

Concentration
10 mM General laboratory practice

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Final DMSO Concentration in

Assay
<0.5% (v/v) General laboratory practice

Experimental Protocols
Materials

PNU-183792 powder

Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials (amber or covered with foil)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM PNU-183792 Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution of PNU-183792 in DMSO.

Determine the Required Mass of PNU-183792:

Use the following formula to calculate the mass of PNU-183792 powder needed: Mass

(mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example: To prepare 1 mL of a 10 mM stock solution (assuming a molecular weight of 350

g/mol ): Mass (mg) = 10 mM x 1 mL x 350 g/mol = 3.5 mg

Weighing PNU-183792:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of PNU-183792 powder into the tube.

Dissolving in DMSO:

Add the appropriate volume of sterile DMSO to the microcentrifuge tube containing the

PNU-183792 powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a water bath (25-37°C) may be necessary to aid dissolution. Visually inspect the solution

to ensure no solid particles remain.

Storage of Stock Solution:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes in sterile, amber, or foil-covered microcentrifuge tubes to minimize freeze-

thaw cycles and light exposure.

Store the aliquots at -20°C or -80°C. While some quinoline compounds may be stable for

shorter periods at room temperature, long-term storage at low temperatures is a best

practice to ensure compound integrity.

Preparation of Working Solutions
Thawing the Stock Solution:
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Thaw a single aliquot of the 10 mM PNU-183792 stock solution at room temperature.

Serial Dilutions:

Perform serial dilutions of the 10 mM stock solution in the appropriate cell culture medium

to achieve the desired final concentrations for your in vitro assay.

Important: Ensure the final concentration of DMSO in the cell culture medium is below

0.5% (v/v) to avoid solvent-induced cytotoxicity.

Diagrams

Stock Solution Preparation Storage Working Solution Preparation

Weigh PNU-183792 Dissolve in DMSO Vortex to Dissolve Aliquot into single-use tubes Store at -20°C or -80°C Thaw stock solution Serially dilute in culture medium Add to in vitro assay

Click to download full resolution via product page

Caption: Workflow for PNU-183792 stock and working solution preparation.

Stability and Handling Considerations
Solvent Choice: DMSO is the recommended solvent for preparing stock solutions of PNU-
183792 due to its high solubilizing capacity for many organic compounds.

Light Sensitivity: As a general precaution for quinoline-based compounds, protect solutions

from direct light by using amber vials or by covering tubes with aluminum foil.

Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can lead to

compound degradation. Aliquoting the stock solution into single-use volumes is highly

recommended.

Potential for Hydrolysis: Some halo-substituted quinoline derivatives have been reported to

be susceptible to hydrolysis in DMSO. While specific data for PNU-183792 is not available, it
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is prudent to prepare fresh working solutions from a frozen stock for each experiment to

minimize the potential for degradation.

Quality Control: For long-term studies, it is advisable to periodically check the integrity of the

stock solution using analytical methods such as HPLC or LC-MS.

By adhering to these detailed protocols and handling considerations, researchers can ensure

the consistent quality and performance of PNU-183792 in their in vitro assays, leading to more

reliable and reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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